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An in-depth search for the specific "discovery and history" of Benzyl 4-
(hydroxymethyl)piperidine-1-carboxylate did not yield detailed information regarding its
original synthesis, inventors, or a specific timeline of its development. The available information
primarily identifies it as a commercially available intermediate used in the synthesis of more
complex molecules. It is a key building block in the development of various compounds,
particularly in the pharmaceutical industry.

Technical Overview

Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate is a piperidine derivative. The presence
of the benzyl carbamate protecting group on the nitrogen atom and the hydroxymethyl group at
the 4-position makes it a versatile bifunctional molecule for chemical synthesis.

Molecular Structure:

Synthesis and Reactions

While a specific historical first synthesis is not documented in the provided search results, a
general and common method for its preparation involves the protection of 4-
piperidinemethanol.
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A typical synthetic pathway could involve the reaction of 4-piperidinemethanol with benzyl
chloroformate in the presence of a base. This reaction introduces the benzyl carbamate (Cbz)
protecting group onto the piperidine nitrogen.

Applications in Medicinal Chemistry

Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate serves as a crucial intermediate in the
synthesis of a wide range of biologically active molecules. Its structure is a common scaffold
found in various therapeutic agents.

Quantitative Data

Due to the nature of the available information, a comprehensive table of historical quantitative
data is not available. However, a summary of its general chemical properties is presented

below.
Property Value
Molecular Formula C13H17NO3
Molecular Weight 235.28 g/mol
Appearance White to off-white solid
Melting Point 84-88 °C
Boiling Point ~384.7 °C at 760 mmHg (Predicted)
Solubility Soluble in methanol, chloroform

Experimental Protocols

A generalized experimental protocol for the synthesis of Benzyl 4-(hydroxymethyl)piperidine-
1-carboxylate is as follows. This is a representative procedure and may be subject to
optimization.

Synthesis of Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate

Materials:
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 4-Piperidinemethanol

¢ Benzyl chloroformate (Cbz-Cl)

e Sodium bicarbonate (NaHCO3) or other suitable base
e Dichloromethane (DCM) or other suitable solvent

o Water

e Magnesium sulfate (MgSO4) or other drying agent
Procedure:

o Dissolve 4-piperidinemethanol in a suitable solvent such as dichloromethane in a reaction
flask.

e Add an aqueous solution of a base, such as sodium bicarbonate, to the reaction mixture.
e Cool the mixture in an ice bath.
¢ Slowly add benzyl chloroformate to the cooled, stirred mixture.

» Allow the reaction to warm to room temperature and stir for several hours until the reaction is
complete (monitored by TLC).

o Separate the organic layer.
e Wash the organic layer with water and brine.
» Dry the organic layer over a drying agent like magnesium sulfate.

« Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the
crude product.

e The crude product can be purified by recrystallization or column chromatography to yield
pure Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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